Cas no 1002534-97-5 ((4-CHLORO-3-METHYL-PYRAZOL-1-YL)-ACETYL CHLORIDE)

(4-CHLORO-3-METHYL-PYRAZOL-1-YL)-ACETYL CHLORIDE is a reactive organochloride compound primarily used as an intermediate in organic synthesis, particularly in the preparation of agrochemicals and pharmaceuticals. Its key advantages include high reactivity due to the presence of the acyl chloride functional group, enabling efficient acylation reactions. The 4-chloro-3-methyl-pyrazole moiety enhances its utility in constructing heterocyclic frameworks with potential biological activity. The compound is typically handled under anhydrous conditions to prevent hydrolysis. Its structural features make it valuable for derivatization in medicinal chemistry and crop protection research, offering precise functionalization opportunities for targeted molecular design. Proper storage and handling are essential due to its moisture sensitivity and corrosive nature.

(4-CHLORO-3-METHYL-PYRAZOL-1-YL)-ACETYL CHLORIDE structure

1002534-97-5 structure

Product Name:(4-CHLORO-3-METHYL-PYRAZOL-1-YL)-ACETYL CHLORIDE

CAS No:1002534-97-5

MF:C₆H₆Cl₂N₂O

MW:193.0306391716

CID:3058920

PubChem ID:7173996

Update Time:2025-10-28

(4-CHLORO-3-METHYL-PYRAZOL-1-YL)-ACETYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

- (4-CHLORO-3-METHYL-PYRAZOL-1-YL)-ACETYL CHLORIDE
- AKOS B011910
- ART-CHEM-BB B011910
- MFCD03421649
- DB-016498
- (4-Chloro-3-methyl-pyrazol-1-yl)-acetylchloride
- STK349130
- 2-(4-chloro-3-methylpyrazol-1-yl)acetyl chloride
- AKOS000308566
- BP-13345
- BS-29899
- (4-chloro-3-methyl-1H-pyrazol-1-yl)acetyl chloride
- 2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)acetylchloride
- 1002534-97-5
- 2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)acetyl chloride
- MDL： MFCD03421649
- Inchi： 1S/C6H6Cl2N2O/c1-4-5(7)2-10(9-4)3-6(8)11/h2H,3H2,1H3
- InChI Key： MQUHNWGVANLSMS-UHFFFAOYSA-N
- SMILES： ClC1=CN(CC(=O)Cl)N=C1C

Computed Properties

Exact Mass: 191.9857182Da
Monoisotopic Mass: 191.9857182Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 34.9Å²

(4-CHLORO-3-METHYL-PYRAZOL-1-YL)-ACETYL CHLORIDE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	026049-250mg	4-Chloro-3-methyl-pyrazol-1-yl)-acetyl chloride	1002534-97-5		250mg	￡293.00	2022-02-28
Fluorochem	026049-2g	4-Chloro-3-methyl-pyrazol-1-yl)-acetyl chloride	1002534-97-5		2g	￡996.00	2022-02-28
Apollo Scientific	OR322984-500mg	(4-Chloro-3-methyl-pyrazol-1-yl)-acetyl chloride	1002534-97-5		500mg	£360.00	2024-05-25
TRC	C587738-25mg	(4-Chloro-3-methyl-pyrazol-1-yl)-acetyl chloride	1002534-97-5		25mg	$167.00	2023-05-18
TRC	C587738-50mg	(4-Chloro-3-methyl-pyrazol-1-yl)-acetyl chloride	1002534-97-5		50mg	$270.00	2023-05-18
TRC	C587738-100mg	(4-Chloro-3-methyl-pyrazol-1-yl)-acetyl chloride	1002534-97-5		100mg	$408.00	2023-05-18
TRC	C587738-250mg	(4-Chloro-3-methyl-pyrazol-1-yl)-acetyl chloride	1002534-97-5		250mg	$724.00	2023-05-18
Chemenu	CM313473-1g	2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)acetyl chloride	1002534-97-5	95%	1g	$700	2021-08-18
Fluorochem	026049-1g	4-Chloro-3-methyl-pyrazol-1-yl)-acetyl chloride	1002534-97-5		1g	￡598.00	2022-02-28
Chemenu	CM313473-1g	2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)acetyl chloride	1002534-97-5	95%	1g	$742	2023-02-03

(4-CHLORO-3-METHYL-PYRAZOL-1-YL)-ACETYL CHLORIDE Related Literature

1. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
2. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130
3. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
4. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
5. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on (4-CHLORO-3-METHYL-PYRAZOL-1-YL)-ACETYL CHLORIDE

(4-CHLORO-3-METHYL-PYRAZOL-1-YL)-ACETYL CHLORIDE: A Comprehensive Overview

The compound with CAS No. 1002534-97-5, commonly referred to as (4-CHLORO-3-METHYL-PYRAZOL-1-YL)-ACETYL CHLORIDE, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, and recent advancements in its utilization.

Chemical Structure and Properties

(4-CHLORO-3-METHYL-PYRAZOL-1-YL)-ACETYL CHLORIDE consists of a pyrazole ring substituted with a chlorine atom at the 4-position and a methyl group at the 3-position. The acetyl chloride group attached to the pyrazole ring introduces reactivity, making this compound versatile for various chemical transformations. The pyrazole moiety is known for its aromaticity and ability to participate in hydrogen bonding, which enhances its stability and functionality.

Synthesis and Characterization

The synthesis of (4-CHLORO-3-METHYL-PYRAZOL-1-YL)-ACETYL CHLORIDE typically involves multi-step reactions, including nucleophilic substitution and acetylation processes. Recent studies have explored greener synthesis routes using microwave-assisted techniques, which significantly reduce reaction time and improve yield. The characterization of this compound is often performed using NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

Applications in Industry

(4-CHLORO-3-METHYL-PYRAZOL-1-YL)-ACETYL CHLORIDE finds applications in pharmaceuticals, agrochemicals, and advanced materials. In the pharmaceutical sector, its derivatives are being investigated for their potential as kinase inhibitors, which could lead to novel treatments for cancer and inflammatory diseases. In agrochemistry, this compound serves as an intermediate in the synthesis of herbicides and fungicides due to its ability to target specific enzymes in plants and pathogens.

Recent Research Developments

Recent research has focused on enhancing the bioavailability and stability of (4-CHLORO-3-METHYL-PYRAZOL-1-YL)-ACETYL CHLORIDE. Scientists have developed prodrug strategies where this compound is conjugated with biocompatible polymers, enabling controlled release in biological systems. Additionally, studies have explored its role in catalysis, where it acts as a ligand in transition metal complexes for asymmetric synthesis.

Safety Considerations

While handling (4-CHLORO-3-METHYL-PYRAZOL-1-YL)-ACETYL CHLORIDE, it is essential to adhere to standard laboratory safety protocols. Proper ventilation, protective equipment such as gloves and goggles, and adherence to Material Safety Data Sheets (MSDS) are recommended to ensure safe handling.

In conclusion, (4-CHLORO-3-METHYL-PYRAZOL-1-YL)-ACETYL CHLORIDE is a multifaceted compound with promising applications across various fields. Its unique chemical properties and recent advancements in synthesis techniques make it a valuable asset in modern chemistry research.